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Compound of Interest

Compound Name: beta-D-Ribulofuranose

Cat. No.: B15182480

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This document provides essential safety information and detailed disposal
procedures for beta-D-Ribulofuranose, a key reagent in various biochemical and
pharmaceutical research applications.

Disclaimer: While a specific Safety Data Sheet (SDS) for beta-D-Ribulofuranose (CAS No.
131064-70-5) is not readily available in public databases, information from a closely related
compound, beta-D-Ribofuranose 1,2,3,5-tetraacetate, suggests that it is not classified as a
hazardous substance.[1][2][3] The following procedures are based on general guidelines for the
disposal of non-hazardous chemical waste and should be adapted to comply with all local,
state, and federal regulations.[4][5]

Key Safety and Handling Information
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Property

Data

Source

Physical State

Crystalline Powder

[1]

Color

White to almost white

[1]

Solubility

Information not available for
beta-D-Ribulofuranose. beta-
D-Ribofuranose 1,2,3,5-
tetraacetate is soluble in
chloroform and does not mix

well with water.

[5]

Stability

The related compound, beta-
D-Ribofuranose 1,2,3,5-
tetraacetate, is considered

stable.

[5]

Hazards

Not classified as hazardous.[1]

[2][3] However, as a

combustible solid, it may form

explosive dust mixtures in the

air.[5]

Experimental Protocols

Currently, no specific experimental protocols for the disposal of beta-D-Ribulofuranose were

identified in the provided search results. The disposal procedures outlined below are based on

established best practices for non-hazardous laboratory waste.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of beta-D-

Ribulofuranose.
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Start: beta-D-Ribulofuranose Waste

'

Is the waste contaminated
with hazardous material?

Treat as
Non-Hazardous Waste

Dispose of as
Hazardous Waste

Is the waste in
liquid form?

No Yes

Solid Waste Disposal Aqueous Solution Disposal

Package in a sealed, Consult local regulations
labeled container. for drain disposal.

Dispose of in regular Dilute with copious amounts
laboratory trash. of water and flush down the drain.

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for beta-D-
Ribulofuranose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15182480#beta-d-ribulofuranose-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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